Cas no 5813-91-2 (Octanethioamide)
Octanethioamide structure
Product Name:Octanethioamide
CAS No:5813-91-2
MF:C8H17NS
MW:159.292280912399
CID:342981
PubChem ID:13004571
Update Time:2025-04-19
Octanethioamide Chemical and Physical Properties
Names and Identifiers
-
- Octanethioamide
- thiooctanamide
- DTXSID30514827
- 5813-91-2
- SCHEMBL3033182
-
- Inchi: 1S/C8H17NS/c1-2-3-4-5-6-7-8(9)10/h2-7H2,1H3,(H2,9,10)
- InChI Key: JRTRLPYYOMZHLC-UHFFFAOYSA-N
- SMILES: S=C(CCCCCCC)N
Computed Properties
- Exact Mass: 159.10831
- Monoisotopic Mass: 159.10817072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 91.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 58.1Ų
Experimental Properties
- PSA: 26.02
Octanethioamide Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
5813-91-2 (Octanethioamide) Related Products
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